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Compound of Interest

Compound Name: Tubacin

Cat. No.: B1663706

For researchers and drug development professionals, understanding the complete activity
profile of a chemical probe is paramount. Tubacin, a widely used selective inhibitor of Histone
Deacetylase 6 (HDACG6), is a valuable tool for studying the biological roles of this enzyme.
However, like many small molecules, it is not without off-target effects. This guide provides a
comprehensive comparison of Tubacin's known off-target activities with those of other
selective HDACSG inhibitors, supported by experimental data and detailed protocols to aid in the
critical evaluation and design of future experiments.

Tubacin is a potent inhibitor of HDAC6, an enzyme primarily located in the cytoplasm that
plays a crucial role in various cellular processes by deacetylating non-histone proteins like a-
tubulin. While its selectivity for HDAC6 over other HDAC isoforms is well-documented, recent
studies have identified at least two significant off-target proteins: serine palmitoyltransferase
(SPT) and metallo-B-lactamase domain-containing protein 2 (MBLAC?2). Inhibition of these off-
targets can lead to biological effects independent of HDACB6, necessitating careful
consideration when interpreting data

 To cite this document: BenchChem. [Unveiling the Off-Target Profile of Tubacin: A
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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